Cas no 1806191-39-8 (2-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806191-39-8
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4831060
• Update Time: 2025-10-28

2-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H5F6NO3/c10-5-6(8(11)12)16-2-3(1-4(17)18)7(5)19-9(13,14)15/h2,8H,1H2,(H,17,18)
• InChI Key： FUZJAWWRSGMTIE-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(CC(=O)O)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-acetic acid

Comprehensive Overview of 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806191-39-8)

The compound 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806191-39-8) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, contribute to its enhanced metabolic stability and bioavailability, making it a subject of growing interest in drug discovery and crop protection research.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-acetic acid has surged due to their ability to modulate biological activity. Researchers are particularly intrigued by its potential as a building block for novel small-molecule therapeutics, especially in targeting enzyme inhibition and receptor modulation. The compound's pyridine-acetic acid backbone further enhances its versatility in synthetic chemistry.

From an environmental perspective, the fluoro and trifluoromethoxy substituents in this compound align with the industry's shift toward greener chemistry. These groups often improve selectivity and reduce off-target effects, addressing concerns about sustainability and eco-friendly formulations. This aligns with trending searches such as "green fluorinated compounds" and "sustainable agrochemicals", reflecting broader market priorities.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 1806191-39-8, ensuring purity and consistency for research applications. The compound's stability under various pH conditions also makes it suitable for formulation studies, a topic frequently queried in scientific forums.

In summary, 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-acetic acid represents a convergence of innovation in fluorochemistry and practical applications. Its relevance to drug development, agrochemical innovation, and green chemistry positions it as a compound of enduring scientific and industrial value.